Cas no 1872060-97-3 (2-Propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester
• CAS No: 1872060-97-3
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 5295861
• Update Time: 2025-11-01

2-Propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester

• Inchi： 1S/C9H8O2S/c1-7-5-8(12-6-7)3-4-9(10)11-2/h5-6H,1-2H3
• InChI Key： OUZWGBWEGYTGGV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1SC=C(C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester

2-Propynoic Acid, 3-(4-Methyl-2-Thienyl)-, Methyl Ester (CAS No. 1872060-97-3)

The compound 2-propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester (CAS No. 1872060-97-3) is a specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of propargyl esters and is characterized by its thienyl group and methyl ester functionality, which contribute to its distinct chemical properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it accessible for various research and industrial applications.

The molecular structure of 2-propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester comprises a thiophene ring substituted with a methyl group at the 4-position and a propargyl group at the 3-position. The presence of the thiophene ring introduces aromaticity and enhances the compound's stability. The methyl ester group adds to its reactivity, making it suitable for further functionalization in organic synthesis. This compound has been extensively studied for its potential in materials science, particularly in the development of advanced polymers and coatings.

Recent studies have highlighted the role of 2-propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester in click chemistry reactions. Its ability to undergo alkyne cycloaddition reactions has been exploited to synthesize complex molecular architectures with high precision. For instance, researchers have utilized this compound to develop novel materials with tailored electronic properties for use in organic electronics.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The thienyl group is known for its potential bioactivity, and the methyl ester functionality can be readily modified to enhance drug delivery properties. Recent investigations have focused on its application as a building block for designing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 2-propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the thiophene derivative followed by alkylation and esterification reactions. The development of more efficient catalysts has significantly improved the yield and purity of this compound, facilitating its large-scale production.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some traditional organic compounds. This aspect is particularly important in industries where green chemistry principles are increasingly being adopted.

In conclusion, 2-propynoic acid, 3-(4-methyl-2-thienyl)-, methyl ester (CAS No. 1872060-97-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in materials science, pharmaceuticals, and organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing modern chemistry.